Cas no 2586125-94-0 ((3-Fluoro-4-methoxy-2-methylphenyl)(methyl)sulfane)

• Product Name: (3-Fluoro-4-methoxy-2-methylphenyl)(methyl)sulfane
• CAS No: 2586125-94-0
• MF: C₉H₁₁FOS
• MW: 186.2464
• CID: 5077059
• Update Time: 2022-06-06

(3-Fluoro-4-methoxy-2-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-methoxy-2-methylphenyl)(methyl)sulfane

• Inchi： 1S/C9H11FOS/c1-6-8(12-3)5-4-7(11-2)9(6)10/h4-5H,1-3H3
• InChI Key： ONWKJVKGJQOOOC-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(=C(C=1C([H])([H])[H])F)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles